3-Bromo-4-chloro-6,8-dimethylquinoline

• CAS No.: 1204812-23-6
• Molecular Formula: C11H9BrClN
• Molecular Weight: 270.554
• IUPAC Name: 3-bromo-4-chloro-6,8-dimethylquinoline
• InChI: InChI=1S/C11H9BrClN/c1-6-3-7(2)11-8(4-6)10(13)9(12)5-14-11/h3-5H,1-2H3
• InChI Key: CYGSMIIOLYBDSY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C2C(=C1)C(=C(C=N2)Br)Cl)C
• Synonyms: 3-Bromo-4-chloro-6,8-dimethylquinoline

Description

3-Bromo-4-chloro-6,8-dimethylquinoline is a halogenated quinoline derivative characterized by bromine and chlorine substituents at positions 3 and 4, respectively, along with methyl groups at positions 6 and 6.

Comparison with Similar Compounds

Structural and Substituent Variations

The table below highlights key structural differences and similarities among related compounds:

Compound Name	Substituents	Molecular Formula	Key Properties/Activities	Reference
3-Bromo-4-chloro-6,8-dimethylquinoline	Br (C3), Cl (C4), CH₃ (C6, C8)	C₁₁H₁₀BrClN	Hypothesized anticancer/antimicrobial	N/A
4-Chloro-6,8-dimethylquinoline	Cl (C4), CH₃ (C6, C8)	C₁₁H₁₀ClN	Precursor for bioactive derivatives
4-Bromo-7,8-dimethylquinoline	Br (C4), CH₃ (C7, C8)	C₁₁H₁₀BrN	Industrial/research applications
2,4-Dichloro-7,8-dimethylquinoline	Cl (C2, C4), CH₃ (C7, C8)	C₁₁H₉Cl₂N	Cytotoxicity, antifungal activity
6-Bromo-4-chloroquinoline	Br (C6), Cl (C4)	C₉H₄BrClN	High-yield synthesis (83%)

Key Observations :

• Substituent Position: The position of halogens (Br, Cl) and methyl groups dictates reactivity and biological activity. For example, 2,4-Dichloro-7,8-dimethylquinoline exhibits cytotoxicity due to its dichloro substitution , while methyl groups at C6 and C8 in 4-Chloro-6,8-dimethylquinoline enhance stability .
• Halogen Type : Bromine’s larger atomic radius compared to chlorine may increase steric hindrance and alter binding affinity in biological systems.